Cas no 922348-69-4 (2-(4-methoxyphenoxy)-1-(2-phenylmorpholin-4-yl)ethan-1-one)

• Product Name: 2-(4-methoxyphenoxy)-1-(2-phenylmorpholin-4-yl)ethan-1-one
• CAS No: 922348-69-4
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 5798797
• Update Time: 2025-07-24

2-(4-methoxyphenoxy)-1-(2-phenylmorpholin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenoxy)-1-(2-phenylmorpholin-4-yl)ethanone
• 2-(4-methoxyphenoxy)-1-(2-phenylmorpholin-4-yl)ethan-1-one

• Inchi： 1S/C19H21NO4/c1-22-16-7-9-17(10-8-16)24-14-19(21)20-11-12-23-18(13-20)15-5-3-2-4-6-15/h2-10,18H,11-14H2,1H3
• InChI Key： PPKYKVQBMNVLFH-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOC(C2=CC=CC=C2)C1)COC1=CC=C(OC)C=C1

Additional information on 2-(4-methoxyphenoxy)-1-(2-phenylmorpholin-4-yl)ethan-1-one

Comprehensive Overview of 2-(4-methoxyphenoxy)-1-(2-phenylmorpholin-4-yl)ethan-1-one (CAS No. 922348-69-4)

2-(4-methoxyphenoxy)-1-(2-phenylmorpholin-4-yl)ethan-1-one (CAS No. 922348-69-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its morpholine and methoxyphenoxy moieties, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for further study.

The compound's chemical structure combines a phenylmorpholine core with a methoxyphenoxy side chain, contributing to its distinct physicochemical properties. Its CAS number 922348-69-4 serves as a unique identifier in global chemical databases, facilitating precise tracking and regulatory compliance. In recent years, the demand for high-purity synthetic intermediates like this compound has surged, driven by advancements in precision medicine and targeted therapy.

One of the key areas of interest surrounding 2-(4-methoxyphenoxy)-1-(2-phenylmorpholin-4-yl)ethan-1-one is its potential role in modulating enzyme activity or receptor binding. Computational studies and in vitro assays have suggested its applicability in designing novel small-molecule inhibitors. This aligns with current trends in AI-driven drug discovery, where researchers leverage machine learning to predict compound efficacy, a topic frequently searched in scientific forums.

From a synthetic chemistry perspective, the compound's morpholine ring and ether linkage offer versatility in derivatization, making it valuable for structure-activity relationship (SAR) studies. Its solubility and stability under physiological conditions are also critical factors under investigation, particularly for formulations requiring enhanced bioavailability. These aspects resonate with industry discussions on green chemistry and sustainable synthesis.

In analytical applications, CAS No. 922348-69-4 is often characterized using techniques like HPLC, NMR, and mass spectrometry, ensuring batch-to-batch consistency. Quality control protocols emphasize the importance of residual solvent analysis and chiral purity, addressing concerns raised in pharmaceutical manufacturing guidelines. Such details are frequently queried in regulatory and compliance-related searches.

The compound's relevance extends to academic research, where it serves as a model substrate for studying catalytic reactions or molecular recognition. Collaborative projects between universities and biotech firms often highlight its utility in high-throughput screening platforms. This interdisciplinary appeal makes it a recurring subject in grant proposals and patent applications.

As the scientific community continues to explore 2-(4-methoxyphenoxy)-1-(2-phenylmorpholin-4-yl)ethan-1-one, its integration into combinatorial libraries and fragment-based drug design underscores its long-term value. Future directions may include optimizing its pharmacokinetic profile or evaluating synergistic effects in multi-target therapies, topics dominating recent medical chemistry conferences.